Cas no 2901085-11-6 (1-Bromo-4-chloro-2-isopropoxy-3-methylbenZene)

• Product Name: 1-Bromo-4-chloro-2-isopropoxy-3-methylbenZene
• CAS No: 2901085-11-6
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 6796120
• PubChem ID: 171367085
• Update Time: 2025-08-04

1-Bromo-4-chloro-2-isopropoxy-3-methylbenZene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-chloro-2-isopropoxy-3-methylbenZene
• 2901085-11-6
• MFCD34763924

• Inchi： 1S/C10H12BrClO/c1-6(2)13-10-7(3)9(12)5-4-8(10)11/h4-6H,1-3H3
• InChI Key： KEORCECXLNSSQP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=C1OC(C)C)Cl

Computed Properties

• Exact Mass: 261.97601g/mol
• Monoisotopic Mass: 261.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-4-chloro-2-isopropoxy-3-methylbenZene

Comprehensive Analysis of 1-Bromo-4-chloro-2-isopropoxy-3-methylbenzene (CAS No. 2901085-11-6)

1-Bromo-4-chloro-2-isopropoxy-3-methylbenzene, with the CAS number 2901085-11-6, is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromo, chloro, and isopropoxy substituents, make it a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for terms like "synthesis of 1-Bromo-4-chloro-2-isopropoxy-3-methylbenzene", "applications of halogenated benzene derivatives", and "CAS 2901085-11-6 properties", reflecting its growing relevance in specialized chemical applications.

The compound's molecular structure, characterized by a methyl group at the 3-position and an isopropoxy moiety at the 2-position, contributes to its stability and reactivity profile. Recent studies highlight its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Searches for "halogenated benzene in medicinal chemistry" and "isopropoxy benzene derivatives" underscore the scientific community's interest in its pharmacological applications. Analytical techniques such as NMR spectroscopy and HPLC purity analysis are commonly employed to validate its quality, addressing frequent queries like "how to characterize 2901085-11-6".

From an industrial perspective, 1-Bromo-4-chloro-2-isopropoxy-3-methylbenzene is valued for its role in fine chemical manufacturing. Its halogenated framework allows for selective functionalization, making it a candidate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. This aligns with trending searches like "palladium-catalyzed reactions with bromo-chloro benzenes" and "advanced intermediates for agrochemicals". Environmental considerations also drive interest in "green synthesis methods for halogenated aromatics", prompting innovations in catalytic processes.

Storage and handling protocols for this compound emphasize inert atmospheres and moisture-free conditions, reflecting broader industry standards. Queries such as "stability of 2901085-11-6 under nitrogen" and "safe handling of isopropoxy benzene derivatives" indicate user concerns about operational safety. Regulatory compliance, particularly regarding REACH and FDA guidelines, further influences its commercial adoption, as seen in searches for "regulatory status of bromo-chloro benzene compounds".

In summary, 1-Bromo-4-chloro-2-isopropoxy-3-methylbenzene (CAS 2901085-11-6) bridges academic research and industrial applications through its multifaceted reactivity. Its alignment with trending topics like "sustainable halogenation techniques" and "high-value chemical intermediates" ensures continued relevance in the evolving landscape of specialty chemicals.